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These application notes provide a comprehensive overview of the image acquisition
parameters and protocols for angiography enhanced with iopromide-based contrast agents,
such as Ultravist. lopromide is a nonionic, low-osmolar iodinated contrast medium widely used
to enhance the visibility of vascular structures in various imaging modalities.[1][2][3]

Overview of lopromide-Enhanced Angiography

lopromide-based contrast agents are utilized in several diagnostic and interventional imaging
procedures to opacify blood vessels, allowing for detailed visualization of their anatomy and
pathology.[1] The tri-iodinated benzene ring structure of iopromide effectively attenuates X-
rays, providing the contrast necessary for clear imaging.[3][4] Common applications include
computed tomography (CT) angiography, digital subtraction angiography (DSA), and
conventional angiography.[1][5]

Quantitative Data Summary

The following tables summarize key quantitative parameters for the use of iopromide in various
angiographic procedures. These values are derived from publicly available product information
and clinical literature and should be considered as a guide.[6][7][8] Specific parameters may
need to be adjusted based on the imaging equipment, patient characteristics, and the specific
research question.
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Table 1: lopromide Concentration and General Dosage[1][8]

Parameter

Value

Available Concentrations

150, 240, 300, 370 mg lodine/mL

Administration Route

Intravenous (1V) or Intra-arterial (I1A)

General Dosage Principle

Dose is adjusted based on the imaging

procedure, patient's body weight, and the

specific area of examination.[1]

Table 2: Intra-arterial Angiography Dosage Guidelines[6][7]

Concentration

Single Injection

Maximum

Procedure Cumulative Dose
(mgl/mL) Volume (mL)
(mL)
Cerebral Carotid: 3-12,
_ 300 150
Arteriography Vertebral: 4-12
Coronary Right/Left Coronary:
Arteriography & Left 370 3-14, Left Ventricle: 225
Ventriculography 30-60
Aortography & Proportional to blood
_ arap y. 370 P 225
Visceral Angiography flow
) Subclavian/Femoral:
Peripheral )
] 300 5-40, Aortic 250
Arteriography ] )
Bifurcation: 25-50
o ] Carotid: 6-10,
Digital Subtraction
150 Vertebral: 4-8, Aorta: 250

Angiography (DSA)

20-50

Table 3: Intravenous Angiography and CT Dosage Guidelines[6][7]
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. . . Maximum

Concentration Administration .
Procedure ] Cumulative Dose

(mgl/mL) Details

(mL)
Digital Subtraction Bolus injection: 30-60 -
) 300/ 370 Not specified

Angiography (DSA) mL at 8-20 mL/sec
Contrast Enhanced

300/ 370 41-200 mL 162-200
CT (Head)
Contrast Enhanced Bolus or rapid

300/ 370 _ _ 162-200
CT (Body) infusion: 41-200 mL

~1.0 mL/kg body
Excretory Urography 300 ] 100
weight

Peripheral Varies by examination N

240 Not specified
Venography area

Table 4: General Image Acquisition Parameters for CT Angiography

While specific parameters are highly dependent on the scanner technology and patient, the

following provides general guidance.[9][10]
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Parameter

General Recommendation

Notes

Tube Voltage (kVp)

80-140 kVp

Lower kVp (e.g., 80-100 kVp)
can increase vascular
opacification, especially with
lower contrast volumes.[9]
Higher kVp may be needed for
larger patients to reduce image

noise.[9]

Tube Current (mAS)

Variable

Adjusted based on patient size
and diagnostic task to optimize
image quality and radiation

dose.

Slice Thickness

0.6 -1.25 mm

Thin slices are crucial for
detailed vascular

reconstruction.[10]

Reconstruction Interval

0.4 -0.8 mm

Overlapping reconstructions
improve the quality of
multiplanar and 3D

visualizations.[10]

Injection Rate

4 - 6 mL/sec

Higher injection rates can
improve arterial enhancement.
[11]

Scan Timing

Bolus tracking or test bolus

Essential for synchronizing
image acquisition with peak

arterial enhancement.[10]

Experimental Protocols
General Preparation Protocol

o Patient/Subject Preparation: Ensure the subject is well-hydrated, which is particularly

important for patients with pre-existing renal conditions.[5] Fasting may be required

depending on the specific procedure.
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o Contrast Agent Preparation: Warm the iopromide solution to body temperature to reduce
viscosity and improve patient tolerance.[12]

» Vascular Access: Establish secure intravenous or intra-arterial access. For CT angiography,
a large-bore catheter (e.g., 18-20 gauge) in an antecubital vein is typically used to
accommodate high injection rates.[11]

Protocol for CT Angiography of the Renal Arteries

This protocol is an example and should be adapted based on available equipment and specific
research needs.[9][13][14]

e Non-Contrast Scan: Acquire a low-dose non-contrast scan of the kidneys to identify
calcifications and to serve as a baseline.

o Contrast Injection:
o Administer 50-100 mL of lopromide (300 or 370 mgl/mL) at an injection rate of 4-5 mL/sec.

o Follow the contrast bolus with a 30-50 mL saline flush at the same injection rate to push
the contrast through the peripheral veins and into the central circulation.

e Scan Timing:

o Utilize an automated bolus tracking technique. Place a region of interest (ROI) in the
abdominal aorta at the level of the renal arteries.

o Initiate scanning when the enhancement in the ROI reaches a predefined threshold (e.qg.,
100-150 Hounsfield Units above baseline).

e Image Acquisition:
o Acquire helical images through the kidneys and renal arteries.

o Use a low tube voltage (e.g., 100 kVp) for patients with a body weight under 80 kg to
enhance vascular opacification.[9]

o Employ thin slice reconstruction (e.g., 0.625 mm) for detailed analysis.
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e Post-Processing:

o Generate multiplanar reformats (MPR) and maximum intensity projections (MIP) to
visualize the renal vasculature.

o Volume rendering techniques can provide 3D visualizations.

Protocol for Digital Subtraction Angiography (DSA)

o Catheter Placement: Under fluoroscopic guidance, a catheter is advanced to the vessel of
interest.

e Mask Image Acquisition: A non-contrast image (mask) of the region of interest is acquired.

o Contrast Injection: A small bolus of iopromide is injected through the catheter. The volume
and concentration depend on the vessel being imaged (see Table 2).

e Image Acquisition: A series of images are rapidly acquired as the contrast flows through the
vessels.

e Image Processing: The mask image is digitally subtracted from the contrast-filled images,
resulting in a high-contrast image of the vasculature.

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for an iopromide-enhanced
angiography experiment.
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Caption: Generalized workflow for iopromide-enhanced angiography.
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Mechanism of Action

The mechanism of action for iopromide is physical rather than pharmacological. As an
lodinated contrast agent, it resides within the vascular and interstitial spaces without significant
cellular uptake.[3] The iodine atoms in the iopromide molecule absorb X-rays more effectively
than the surrounding tissues. This differential absorption creates the contrast seen on the
resulting images, allowing for the clear delineation of blood vessels.

The following diagram illustrates the basic principle of X-ray attenuation by the contrast agent.

With Iopromide Contrast Agent

X-ray Source X-rays Blood Vessel with lopromide ngh Attenuation Detector

Without Contrast Agent

e ST X-rays Blood Vessel & Low Attenuation Detector
Y Surrounding Tissue

Click to download full resolution via product page

Caption: Principle of X-ray attenuation with and without contrast.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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